Cas no 27973-50-8 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2,3-dimethoxyphenyl)- (9CI))

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2,3-dimethoxyphenyl)- (9CI) structure
27973-50-8 structure
Product Name:2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2,3-dimethoxyphenyl)- (9CI)
CAS No:27973-50-8
MF:C17H18O5
MW:302.321825504303
CID:275624
PubChem ID:176471
Update Time:2025-04-19

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2,3-dimethoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2,3-dimethoxyphenyl)- (9CI)
    • 3-(4-hydroxy-2,3-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
    • 7,4'-Dihydroxy-2',3'-dimethoxyisoflavan
    • 3,4-Dihydro-3-(4-hydroxy-2,3-dimethoxyphenyl)-2H-1-benzopyran-7-ol
    • 3-(4-hydroxy-2,3-dimethoxyphenyl)chroman-7-ol
    • 4',7-Dihydroxy-2',3'-dimethoxyisoflavan
    • AKOS040747021
    • 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(4-hydroxy-2,3-dimethoxyphenyl)-
    • Q27269862
    • Laxifloran, (+/-)-
    • (+/-)-Sphaerosin
    • UNII-8806U3RN0X
    • CHEBI:173259
    • (+/-)-SPHEROSIN
    • 27973-50-8
    • 3-(4-Hydroxy-2,3-dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
    • DTXSID50950662
    • (+/-)-laxifloran
    • Sphaerosin
    • LMPK12080034
    • Laxifloran
    • Spherosin
    • 8806U3RN0X
    • 4',7-ISOFLAVANDIOL, 2',3'-DIMETHOXY-
    • Inchi: 1S/C17H18O5/c1-20-16-13(5-6-14(19)17(16)21-2)11-7-10-3-4-12(18)8-15(10)22-9-11/h3-6,8,11,18-19H,7,9H2,1-2H3
    • InChI Key: HHNUTZFOMIAQMX-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2CC(C2C=CC(=C(C=2OC)OC)O)C1)O

Computed Properties

  • Exact Mass: 302.11544
  • Monoisotopic Mass: 302.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • Density: 1.279
  • Boiling Point: 473.9°Cat760mmHg
  • Flash Point: 240.4°C
  • Refractive Index: 1.606
  • PSA: 68.15

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2,3-dimethoxyphenyl)- (9CI) Related Literature

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